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Compound of Interest

Compound Name: Gelomuloside A

Cat. No.: B1156025 Get Quote

Gelomuloside A: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical

properties of Gelomuloside A, a flavonoid isolated from the leaves of Suregada multiflora.[1]

Due to the limited publicly available data, this guide also outlines general experimental

methodologies applicable to the study of this and similar natural products.

Core Physical and Chemical Properties
Quantitative data for Gelomuloside A is summarized in the table below. This information is

foundational for any research or drug development endeavor involving this compound.

Property Value Source

Molecular Formula C29H34O15 MedChemExpress[1]

Molecular Weight 622.57 MedChemExpress[1]

CAS Number 149998-38-9 MedChemExpress[1]

Class Flavonoid (Flavone) MedChemExpress[1]

Source Leaves of Suregada multiflora MedChemExpress[1]
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Note: Specific experimental data such as melting point and solubility for Gelomuloside A are

not readily available in the public domain as of the last update of this document.

Experimental Protocols
Detailed experimental protocols for the extraction, isolation, and characterization of

Gelomuloside A are not specifically described in the currently available literature. However,

the following general methodologies are standard for the study of flavonoids and can be

adapted for Gelomuloside A.

General Extraction and Isolation Protocol for Flavonoids
from Plant Material
This protocol outlines a general procedure for the extraction and isolation of flavonoids, like

Gelomuloside A, from their natural plant source.
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Plant Material Collection and Preparation
(e.g., leaves of Suregada multiflora)

Drying and Grinding

Solvent Extraction
(e.g., methanol, ethanol, or acetone)

Filtration and Concentration

Crude Extract

Liquid-Liquid Partitioning
(e.g., with n-hexane, chloroform, ethyl acetate)

Fractionation

Column Chromatography
(e.g., Silica Gel, Sephadex)

Further Purification
(e.g., Preparative HPLC)

Isolated Gelomuloside A
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Caption: General workflow for the extraction and isolation of Gelomuloside A.
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Methodology:

Plant Material Preparation: The leaves of Suregada multiflora are collected, washed, and air-

dried in the shade. The dried leaves are then ground into a fine powder.

Extraction: The powdered plant material is subjected to extraction with a suitable solvent,

such as methanol or ethanol, at room temperature for an extended period or using a Soxhlet

apparatus.

Concentration: The resulting extract is filtered and concentrated under reduced pressure

using a rotary evaporator to yield a crude extract.

Fractionation: The crude extract is then suspended in water and partitioned successively with

solvents of increasing polarity, such as n-hexane, chloroform, and ethyl acetate, to separate

compounds based on their polarity.

Chromatographic Purification: The fraction containing the target compound (typically the

ethyl acetate or methanol fraction for flavonoids) is subjected to column chromatography

over silica gel or Sephadex. The column is eluted with a gradient of solvents to separate the

different components.

Final Purification: Fractions containing Gelomuloside A are further purified using techniques

like preparative High-Performance Liquid Chromatography (HPLC) to obtain the pure

compound.

General Spectroscopic Analysis Protocol
To elucidate and confirm the structure of an isolated natural product like Gelomuloside A, a

combination of spectroscopic techniques is employed.
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Pure Isolated Compound
(Gelomuloside A)

Mass Spectrometry (MS)
(e.g., ESI-MS, HR-MS)

Nuclear Magnetic Resonance (NMR)
(1H NMR, 13C NMR, 2D NMR) Infrared (IR) Spectroscopy Ultraviolet-Visible (UV-Vis) Spectroscopy

Structural Elucidation

Confirmation of Structure
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Caption: Spectroscopic workflow for structural characterization.

Methodology:

Mass Spectrometry (MS): High-resolution mass spectrometry (HR-MS) is used to determine

the exact molecular weight and elemental composition, confirming the molecular formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Provides information about the number, environment, and connectivity of protons

in the molecule.

¹³C NMR: Provides information about the number and types of carbon atoms.

2D NMR (e.g., COSY, HSQC, HMBC): Used to establish the connectivity between protons

and carbons, allowing for the complete structural elucidation of the molecule, including the

aglycone and sugar moieties and their linkage.

Infrared (IR) Spectroscopy: Identifies the presence of key functional groups, such as

hydroxyl (-OH), carbonyl (C=O), and aromatic rings.
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Ultraviolet-Visible (UV-Vis) Spectroscopy: Provides information about the electronic

transitions within the molecule, which is characteristic of the flavone chromophore.

Signaling Pathways and Biological Activity
As of the current literature survey, there is no specific information available regarding the

biological activity or the signaling pathways modulated by Gelomuloside A. Research into the

bioactivity of extracts from Suregada multiflora or structurally related flavonoids may provide

insights into its potential therapeutic effects. Further investigation is required to elucidate the

pharmacological profile of Gelomuloside A.

Given the absence of data on signaling pathways, a diagrammatic representation cannot be

provided at this time. Researchers are encouraged to explore this area to uncover the potential

mechanisms of action of this natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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